N-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-2,3-dimethoxybenzamide
• InChI: InChI=1S/C17H14FN3O3S/c1-23-13-5-3-4-12(14(13)24-2)15(22)19-17-21-20-16(25-17)10-6-8-11(18)9-7-10/h3-9H,1-2H3,(H,19,21,22)
• InChI Key: IXDLJENCOBDQRN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NC2=NN=C(S2)C3=CC=C(C=C3)F
• Molecular Formula: C17H14FN3O3S
• Molecular Weight: 359.4 g/mol

Description

The compound “N-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)-2,3-dimethoxybenzamide” is likely to be an organic compound containing a thiadiazole ring, which is a five-membered ring containing two nitrogen atoms, one sulfur atom, and two carbon atoms. The compound also contains a fluorophenyl group (a phenyl ring with a fluorine atom attached) and a dimethoxybenzamide group (a benzene ring with two methoxy groups and an amide group attached).

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are typically used to determine the structure of a compound.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. The thiadiazole ring, the fluorophenyl group, and the dimethoxybenzamide group could all potentially participate in chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many compounds containing a thiadiazole ring have been found to exhibit antimicrobial, antitubercular, anti-inflammatory, antioxidant, and antitumor activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. It’s important to use appropriate personal protective equipment when handling chemical substances, and to follow all relevant safety guidelines.

Future Directions

The future research directions for this compound could include further studies to determine its potential uses, such as in medicine or industry. This could involve testing its biological activity, studying its mechanism of action, and optimizing its synthesis.